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Compound of Interest

Compound Name: tert-Butyl mercaptan

Cat. No.: B031775 Get Quote

An In-Depth Technical Guide to the Physicochemical Properties of 2-Methyl-2-propanethiol

For the Attention of: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the boiling and melting points of 2-

methyl-2-propanethiol (tert-butyl mercaptan), a pivotal organosulfur compound. The

document delineates its key physical constants, supported by detailed experimental protocols

for their determination, and includes graphical representations of the experimental workflows.

Physicochemical Data of 2-Methyl-2-propanethiol
2-Methyl-2-propanethiol, an organosulfur compound with the chemical formula (CH₃)₃CSH, is

recognized for its distinct odor and is utilized in various chemical syntheses. Accurate

determination of its physical properties, such as boiling and melting points, is fundamental for

its application and for ensuring safety in laboratory and industrial settings.

Summary of Physical Constants
The boiling and melting points of 2-methyl-2-propanethiol have been reported across multiple

sources. This data is summarized in the table below for ease of reference and comparison.
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Physical Property Reported Value(s)

Boiling Point 62-65 °C[1][2][3]

64 °C[4][5]

149-153 °F (approximately 65-67.2 °C) at 760

mmHg[6]

Melting Point -0.5 °C[1][3][7]

0 °C[4]

1 °C[5]

Experimental Protocols for Determination of
Physical Properties
The following sections provide detailed methodologies for the experimental determination of

the boiling and melting points of 2-methyl-2-propanethiol. These protocols are based on

established laboratory techniques.

Determination of Boiling Point using the Thiele Tube
Method
The Thiele tube method is a convenient and widely used technique for determining the boiling

point of a small quantity of liquid.[8][9] The apparatus is designed to allow for uniform heating of

a liquid bath through convection currents.[9]

Materials:

Thiele tube

High-boiling point mineral oil or silicone oil

Thermometer (-10 to 110 °C range, 0.1 °C divisions)

Small test tube (e.g., Durham tube)
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Capillary tube (sealed at one end)

Rubber band or wire for attaching the test tube to the thermometer

Bunsen burner or other heat source

2-methyl-2-propanethiol sample

Safety goggles and fume hood

Procedure:

Fill the Thiele tube with a suitable high-boiling point oil to a level just above the side arm.

Add approximately 0.5 mL of 2-methyl-2-propanethiol to the small test tube.

Place the capillary tube, with its sealed end facing upwards, into the test tube containing the

sample.

Attach the test tube to the thermometer using a rubber band, ensuring the sample is level

with the thermometer bulb.

Suspend the thermometer and test tube assembly in the Thiele tube, making sure the

sample is immersed in the oil bath. The rubber band should remain above the oil level to

prevent degradation.

Gently heat the side arm of the Thiele tube with a small flame. The shape of the tube will

promote the circulation of the oil, ensuring a uniform temperature.[9]

As the temperature rises, a stream of bubbles will emerge from the open end of the capillary

tube. Continue heating until a steady and rapid stream of bubbles is observed.

Remove the heat source and allow the apparatus to cool slowly.

The boiling point is the temperature at which the stream of bubbles ceases and the liquid is

drawn into the capillary tube.[8][9] Record this temperature.

For accuracy, repeat the determination at least twice and calculate the average value.
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Determination of Melting Point using a Capillary Melting
Point Apparatus
Due to its low melting point, the sample must be cooled and solidified before determination.

This method utilizes a standard melting point apparatus where a sample is heated in a capillary

tube.

Materials:

Melting point apparatus (e.g., Mel-Temp)

Capillary tubes (sealed at one end)

2-methyl-2-propanethiol sample

Cooling bath (e.g., ice-salt mixture or cryocooler)

Safety goggles

Procedure:

Cool a small amount of 2-methyl-2-propanethiol in a vial using a cooling bath until it

solidifies.

Quickly introduce the solidified sample into the open end of a capillary tube.

Tap the sealed end of the capillary tube on a hard surface to pack the sample into the

bottom. The packed sample height should be approximately 2-3 mm.[10]

Place the capillary tube into the heating block of the melting point apparatus.

Set the apparatus to heat at a rapid rate initially to approach the expected melting point.

When the temperature is within 10-15°C of the expected melting point, reduce the heating

rate to approximately 1-2°C per minute to ensure thermal equilibrium.[11]

Observe the sample through the magnifying lens.
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Record the temperature at which the first drop of liquid appears (the onset of melting).

Record the temperature at which the entire sample has completely liquefied (the clear point).

The melting point is reported as the range between these two temperatures. A narrow

melting range (e.g., 0.5-1°C) is indicative of a pure compound.

Repeat the measurement with a fresh sample to ensure reproducibility.

Visualized Experimental Workflows
The following diagrams, generated using the DOT language, illustrate the logical flow of the

experimental procedures described above.
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Boiling Point Determination Workflow

Prepare Thiele Tube Assembly

Add Sample and Capillary Tube

Sample preparation

Heat Side Arm of Thiele Tube

Heating process

Observe Steady Stream of Bubbles

Observation

Remove Heat and Allow to Cool

Cooling phase

Record Temperature at Liquid Ingress

Measurement

Repeat for Accuracy

Verification

Click to download full resolution via product page

Caption: Workflow for Boiling Point Determination.
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Melting Point Determination Workflow

Solidify Sample by Cooling

Pack Capillary Tube

Sample preparation

Insert into Melting Point Apparatus

Apparatus setup

Heat Rapidly to Near Melting Point

Initial heating

Reduce Heating Rate (1-2°C/min)

Fine heating control

Record Onset and Clear Point Temperatures
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Report Melting Range
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Caption: Workflow for Melting Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b031775?utm_src=pdf-custom-synthesis
https://courses.ems.psu.edu/fsc432/content/distillation-and-boiling-points
https://eureka.patsnap.com/article/what-is-astm-d86-and-why-is-it-important-in-petroleum-refining
https://store.astm.org/d5443-14r18.html
https://nazhco.com/wp-content/uploads/2021/07/ASTM-D86__12.pdf
https://www.fluidlife.com/resource-center/services/lab-tests/fuel-distillation-astm-d86/
https://store.astm.org/d0086-23a.html
https://ww2.arb.ca.gov/sites/default/files/barcu/regact/2009/cpmthd310/astmd2887.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://en.wikipedia.org/wiki/Thiele_tube
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.01%3A_Melting_Point/6.1D%3A__Step-by-Step_Procedures_for_Melting_Point_Determination
https://grokipedia.com/page/Thiele_tube
https://www.benchchem.com/product/b031775#boiling-and-melting-point-of-2-methyl-2-propanethiol
https://www.benchchem.com/product/b031775#boiling-and-melting-point-of-2-methyl-2-propanethiol
https://www.benchchem.com/product/b031775#boiling-and-melting-point-of-2-methyl-2-propanethiol
https://www.benchchem.com/product/b031775#boiling-and-melting-point-of-2-methyl-2-propanethiol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031775?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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